Cas no 1932259-46-5 (tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate)

Technical Introduction: tert-Butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptane-6-carboxylate is a chiral bicyclic compound featuring a rigid azabicycloheptane scaffold with a tert-butyl ester group at the 6-position. Its stereochemically defined structure (1R,5S,6s) makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals targeting CNS disorders or as a precursor for constrained amino acid derivatives. The tert-butyl ester enhances stability and solubility, facilitating handling and further functionalization. The bicyclic framework imparts conformational rigidity, which is advantageous for studying structure-activity relationships in medicinal chemistry. This compound is typically utilized in controlled environments due to its sensitivity to strong acids/bases, requiring careful storage and handling.
tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate structure
1932259-46-5 structure
Product Name:tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate
CAS No:1932259-46-5
MF:C11H19NO2
MW:197.27406334877
MDL:MFCD28389719
CID:5559954
PubChem ID:121604885
Update Time:2025-06-09

tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AKOS026740304
    • EN300-19456182
    • tert-butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptane-6-carboxylate
    • AKOS026740301
    • 1932259-46-5
    • tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate
    • MDL: MFCD28389719
    • Inchi: 1S/C11H19NO2/c1-11(2,3)14-10(13)9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3/t7-,8+,9?
    • InChI Key: IOZZOAHZGLRXRB-JVHMLUBASA-N
    • SMILES: O(C(C)(C)C)C(C1[C@H]2CNC[C@@H]1C2)=O

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.3Ų

tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate Pricemore >>

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